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Compound Name: Bromo-PEG2-bromide

Cat. No.: B1667888 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction Poly(ethylene glycol) (PEG) linkers are fundamental tools in bioconjugation and

drug development, utilized to enhance the solubility, stability, and pharmacokinetic profiles of

therapeutic molecules.[1] The choice of the reactive group on the PEG linker is critical for

achieving efficient and stable conjugation. This application note focuses on Bromo-PEG2-
bromide, a homobifunctional linker, for conjugation to thiol (-SH) groups, typically found in

cysteine residues of proteins and peptides. The reaction proceeds via a bimolecular

nucleophilic substitution (SN2) mechanism, where the bromide acts as an excellent leaving

group, resulting in the formation of a highly stable thioether bond.[1][2] This protocol provides a

comprehensive guide for researchers on the reaction principles, optimization parameters, and

a detailed experimental procedure for using Bromo-PEG2-bromide in bioconjugation

applications such as crosslinking proteins or peptides.

Reaction Principle and Mechanism
The conjugation of Bromo-PEG2-bromide to a thiol-containing molecule is a classic SN2

reaction.[1][2] The process is initiated by the deprotonation of the thiol group (R-SH) to its more

nucleophilic thiolate anion form (R-S⁻). This anion then attacks the electrophilic carbon atom

bonded to the bromine atom on the PEG linker. In a single, concerted step, the carbon-sulfur

bond forms as the carbon-bromine bond breaks, displacing the bromide ion and creating a

stable thioether linkage.[1][2] Because Bromo-PEG2-bromide has two reactive bromide

groups, it can be used to crosslink two thiol-containing molecules.[3]
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1. Prepare Thiol Molecule
(e.g., Protein in Degassed Buffer)

2. Reduce Disulfides
(Optional, with TCEP)

3. Prepare Bromo-PEG2-bromide
(in Buffer or Co-solvent)

4. Initiate Conjugation Reaction
(Mix and Incubate)

5. Monitor Progress
(HPLC / LC-MS)

Incomplete

6. Quench Reaction
(Add excess L-cysteine)

Complete

7. Purify Conjugate
(SEC / RP-HPLC)

8. Characterize Final Product
(Mass Spec / HPLC)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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